Cas no 116496-16-3 (4-Isopropyl-2-methylbenzene-1-sulfonicacid)

• Product Name: 4-Isopropyl-2-methylbenzene-1-sulfonicacid
• CAS No: 116496-16-3
• MF: C₁₀H₁₄O₃S
• MW: 214.281362056732
• CID: 63230
• PubChem ID: 20566061
• Update Time: 2025-04-18

4-Isopropyl-2-methylbenzene-1-sulfonicacid Chemical and Physical Properties

Names and Identifiers

• 4-Isopropyl-2-methylbenzene-1-sulfonic acid
• m-Cymene-2-sulfonic acid
• 2-methyl-4-propan-2-ylbenzenesulfonic acid
• 4-isopropyl-2-methyl-benzenesulfonic acid
• 4-Isopropyl-2-methyl-benzolsulfonsaeure
• DTXSID90608791
• 4-ISOPROPYL-2-METHYLBENZENESULFONIC ACID
• 116496-16-3
• 2-Methyl-4-(propan-2-yl)benzene-1-sulfonic acid
• 4-Isopropyl-2-methylbenzene-1-sulfonicacid

• Inchi： 1S/C10H14O3S/c1-7(2)9-4-5-10(8(3)6-9)14(11,12)13/h4-7H,1-3H3,(H,11,12,13)
• InChI Key： UMNWEWIVQMUGBX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)C(C)C)(=O)(=O)O

Computed Properties

• Exact Mass: 214.06600
• Monoisotopic Mass: 214.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.2
• Refractive Index: 1.534
• PSA: 62.75000
• LogP: 3.44590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives